Cas no 4920-34-7 (1,2,4-Trifluoro-3-methoxybenzene)

• Product name: 1,2,4-Trifluoro-3-methoxybenzene
• CAS No: 4920-34-7
• MF: C₇H₅F₃O
• MW: 162.109212636948
• MDL: MFCD01631501
• CID: 45413
• PubChem ID: 2776944

1,2,4-Trifluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trifluoro-3-methoxybenzene
• 3-Methoxy-1,2,4-trifluorobenzene
• 2,3,6-Trifluoroanisole
• 1-METHOXY-2,3,6-TRIFLUOROBENZENE
• MFCD01631501
• DTXSID30380302
• JS-4215
• FT-0653949
• AM62011
• A19876
• FT-0609478
• SCHEMBL1994314
• AC-3818
• Benzene, 1,2,4-trifluoro-3-methoxy-
• AKOS006230580
• 4920-34-7
• 2-Methoxy-1,3,4-trifluorobenzene
• DB-019691
• G78426

• MDL： MFCD01631501
• Inchi： InChI=1S/C7H5F3O/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： MLDVKASVEXYFKX-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1F)F)F
• BRN： 2557137

Computed Properties

• Exact Mass: 162.02900
• Monoisotopic Mass: 162.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.285
• Boiling Point: 146°C
• Flash Point: 146°C
• Refractive Index: 1.445
• PSA: 9.23000
• LogP: 2.11250
• Solubility: Uncertain

1,2,4-Trifluoro-3-methoxybenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210,P241,P280,P303
  P361
  P353,P403
  P235,P501A
• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3
• Safety Term：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R10

1,2,4-Trifluoro-3-methoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2,4-Trifluoro-3-methoxybenzene

1,2,4-Trifluoro-3-methoxybenzene (CAS No. 4920-34-7): Properties, Applications, and Industry Insights

1,2,4-Trifluoro-3-methoxybenzene (CAS No. 4920-34-7) is a fluorinated aromatic compound with a unique molecular structure combining methoxy and trifluoro functional groups. This specialty chemical has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and stability. The compound's CAS number 4920-34-7 serves as a critical identifier for researchers and suppliers in global chemical databases.

In recent years, the demand for fluorinated benzene derivatives has surged, driven by their applications in drug discovery and advanced material synthesis. Searches for terms like "1,2,4-trifluoro-3-methoxybenzene uses" or "CAS 4920-34-7 suppliers" reflect growing industrial interest. The compound's electron-withdrawing trifluoro groups enhance its utility as a building block in cross-coupling reactions, a topic frequently explored in organic chemistry forums and AI-driven research tools.

From a synthetic perspective, 4920-34-7 exhibits remarkable thermal stability and solubility in organic solvents, making it ideal for high-temperature reactions and catalysis. Laboratories often query "synthesis of 1,2,4-trifluoro-3-methoxybenzene" or "NMR data for CAS 4920-34-7", highlighting its technical relevance. The methoxy group further allows selective functionalization, a feature leveraged in designing bioactive molecules and liquid crystals for display technologies.

Environmental and regulatory trends also shape discussions around fluorinated compounds. While 4920-34-7 is not classified as hazardous under major regulatory frameworks, researchers increasingly seek "green chemistry alternatives for fluorinated aromatics" or "biodegradability of 1,2,4-trifluoro-3-methoxybenzene". This aligns with broader industry shifts toward sustainable chemical manufacturing.

In material science, CAS 4920-34-7 contributes to polymeric coatings and electronic materials due to its low polarizability and chemical resistance. Startups exploring flexible electronics often investigate "fluorinated benzene in OLEDs" or "thermal properties of 1,2,4-trifluoro-3-methoxybenzene", underscoring its cross-disciplinary value.

Analytical challenges associated with 4920-34-7, such as chromatographic separation or mass spectrometry detection, are frequently addressed in scientific literature. Queries like "HPLC method for CAS 4920-34-7 analysis" or "GC-MS fragmentation pattern of 1,2,4-trifluoro-3-methoxybenzene" indicate robust academic engagement with this compound.

Supply chain dynamics further influence its market presence. With major producers located in Asia and Europe, searches for "1,2,4-trifluoro-3-methoxybenzene price trends" or "CAS 4920-34-7 shipping regulations" reflect procurement considerations. The compound's high purity grades (≥98%) are essential for sensitive applications like pharmaceutical intermediates.

Future research may explore catalytic fluorination methods to optimize the production of 4920-34-7, reducing energy consumption. As AI-assisted molecular design grows, computational studies on "1,2,4-trifluoro-3-methoxybenzene docking simulations" could unlock new applications in medicinal chemistry.